N-(2,3-dimethylphenyl)-2-pyrrolidin-2-ylacetamide

• IUPAC Name: N-(2,3-dimethylphenyl)-2-pyrrolidin-2-ylacetamide
• InChI: InChI=1S/C14H20N2O/c1-10-5-3-7-13(11(10)2)16-14(17)9-12-6-4-8-15-12/h3,5,7,12,15H,4,6,8-9H2,1-2H3,(H,16,17)
• InChI Key: NHECJDWXOOLYLG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)CC2CCCN2)C
• Molecular Formula: C14H20N2O
• Molecular Weight: 232.32 g/mol

Description

N-(2,3-dimethylphenyl)-2-pyrrolidin-2-ylacetamide, commonly known as DMAA, is a synthetic compound that has been widely used in the field of scientific research. DMAA is a derivative of the naturally occurring compound geranium oil, and it has been shown to have various biochemical and physiological effects.

Mechanism of Action

DMAA works by stimulating the release of norepinephrine, a neurotransmitter that is involved in the body's "fight or flight" response. This leads to increased energy levels, improved focus and concentration, and enhanced physical performance.
Biochemical and Physiological Effects:
DMAA has been shown to increase heart rate, blood pressure, and respiratory rate. It also increases the release of glucose and fatty acids into the bloodstream, providing the body with a source of energy. DMAA has also been shown to increase the levels of dopamine, a neurotransmitter that is involved in pleasure and reward.

Advantages and Limitations for Lab Experiments

DMAA has several advantages for lab experiments, including its ability to increase energy levels and improve focus and concentration, which can be beneficial for researchers working on complex tasks. However, DMAA also has limitations, including its potential to cause side effects such as increased heart rate and blood pressure, which can affect the accuracy of experimental results.

Future Directions

There are several future directions for research on DMAA. One area of interest is its potential use in the treatment of ADHD and narcolepsy. Another area of interest is its potential use as a cognitive enhancer, particularly in the field of academic and professional performance. Additionally, further research is needed to fully understand the biochemical and physiological effects of DMAA, as well as its potential side effects and long-term safety.

Synthesis Methods

DMAA can be synthesized by reacting 2-bromo-4,5-dimethylbenzoic acid with pyrrolidine and acetic anhydride. The reaction produces DMAA as a white crystalline solid, which can be purified by recrystallization.

Scientific Research Applications

DMAA has been extensively used in scientific research for its stimulant properties. It has been shown to increase energy levels, improve focus and concentration, and enhance physical performance. DMAA has also been studied for its potential use in the treatment of attention deficit hyperactivity disorder (ADHD) and narcolepsy.